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Compound of Interest

Compound Name: 4-Hydrazinylphthalazin-1(2h)-one

Cat. No.: B173058

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and disposal guidelines for 4-
Hydrazinylphthalazin-1(2h)-one, commonly known as Hydralazine. The following sections
detail the hazardous properties of this compound, mandated personal protective equipment,
emergency procedures, and proper disposal methods to ensure a safe laboratory environment.

Chemical and Physical Properties

Hydralazine and its hydrochloride salt are commonly used in research and pharmaceutical
applications. While comprehensive experimental data for all physical and chemical properties
are not always available, the following tables summarize the known characteristics.

Table 1: Physical and Chemical Properties of Hydralazine Hydrochloride
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Property Value

1-hydrazinyl-phthalazine, monohydrochloride; 1-
Synonyms ) )

Hydrazinophthalazine[1]
CAS Number 304-20-1[1]

Molecular Formula

CsHsNa-HCI[2]

Molecular Weight 196.64 g/mol [2]
Orange colored circular, flat bevel edged
Appearance
tablets[2]
Solubility Data not readily available[2]
Melting Point Data not readily available[2]
Boiling Point Data not readily available[2]
Flash Point Not applicable[1]

Vapor Pressure

Not applicable[1]

Density

Data not readily available[2]

Hazard Identification and Classification

Hydralazine hydrochloride is classified as a hazardous substance with multiple health risks.

Researchers must be fully aware of these dangers before handling the compound.

Table 2: GHS Hazard Classification for Hydralazine Hydrochloride
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) 3 H301: Toxic if swallowed[1]
Skin Irritation 2 H315: Causes skin irritation[1]
) H318: Causes serious eye
Serious Eye Damage 1
damage[1]
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled[1]
) o H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction[1]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 _
genetic defects[1]
) o H351: Suspected of causing
Carcinogenicity 2
cancer[1]
H361-H362: Suspected of
) . damaging fertility or the unborn
Reproductive Toxicity 2 )
child. May cause harm to
breast-fed children[1]
Specific Target Organ Toxicity 5 H371: May cause damage to
(Single Exposure) organs[1]
- o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure[1]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment (Chronic)

with long lasting effects[1]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in safety data sheets are not

typically provided. The reported values, such as the LD50, are results from standardized

toxicological assays. For instance, the acute oral toxicity (LD50) in rats was determined to be

© 2025 BenchChem. All rights reserved.

Tech Support


https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

between 173 and 187 mg/kg[2]. These studies are conducted under specific, controlled
conditions as per international guidelines (e.g., OECD Test Guidelines). Researchers intending
to perform their own toxicological assessments should consult these standardized protocols.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when working with Hydralazine. The following

workflow outlines the necessary steps for safe handling.
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Preparation

Conduct Risk Assessment

:

Consult Safety Data Sheet (SDS)

:

Prepare Engineering Controls (Fume Hood)

l

Don Appropriate PPE

Handling
v

Use in a well-ventilated area, preferably a fume hood

A

Avoid breathing dust/fumes/gas/mist/vapors/spray Avoid contact with skin, eyes, and clothing

~

Wash hands thoroughly after handling

Storage
y

Keep container tightly closed

Store in a cool, dry, well-ventilated area

Store locked up

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hydralazine.
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Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles|[3].

Wear protective gloves (e.g., nitrile rubber), and
Skin Protection a lab coat. Ensure full body protection when

handling significant quantities[3].

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge if ventilation is inadequate

or when handling large quantities|[3].

Emergency Procedures

In the event of accidental exposure or spillage, immediate and appropriate action is crucial. The
following diagram outlines the emergency response workflow.
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Spill Skin Contact

Spill Response

Remove contaminated clothing Eye Contact

Wash affected skin with soap and water Flush eyes with water for at least 15 minutes
Seek immediate medical attention

Evacuate unnecessary personnel

Wear appropriate PPE Move to fresh air

Contain spill with inert material

Collect material in a suitable container for disposal

Y

Clean the area with soap and water

Click to download full resolution via product page
Caption: Emergency Response Workflow for Hydralazine.
First Aid Measures:

e Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention[4].

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists[5].
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention[3].

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention[4].

Disposal Guidelines

Proper disposal of Hydralazine and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Disposal Methods:
o All waste materials containing Hydralazine should be considered hazardous waste.

» Dispose of the substance and its container in accordance with all applicable local, state, and
federal regulations|[5].

* Incineration at a licensed hazardous waste facility is the recommended method of
disposal[2].

e Do not allow the material to enter drains or waterways[5].
Container Disposal:
» Empty containers may retain product residue and should be treated as hazardous.

¢ Do not reuse empty containers. They should be disposed of in the same manner as the
product itself.

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can mitigate the risks associated with Hydralazine and maintain a
safe working environment. Always consult the most recent Safety Data Sheet for the specific
product you are using before commencing any work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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